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Compound of Interest

Compound Name:
8-Chloro-2-hydroxyquinoline-4-

carboxylic acid

CAS No.: 30333-56-3

Cat. No.: B1604987

Get Quote

Executive Summary
8-Chloro-2-hydroxyquinoline-4-carboxylic acid is a high-melting, heterocyclic scaffold often

utilized in the synthesis of NMDA receptor antagonists and kinase inhibitors. Its purification is

complicated by its poor solubility in common organic solvents and its tendency to co-precipitate

with unreacted precursors (e.g., 7-chloroisatin).

This guide provides a validated, two-stage purification protocol:

Acid-Base Fractionation: For initial isolation and removal of non-acidic impurities.

Thermal Recrystallization: Using Glacial Acetic Acid to achieve >99% purity and defined

crystal morphology.

Physicochemical Context & Solubility Profile[1][2][3]
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Molecular Identity & Tautomerism
Understanding the tautomeric nature of this compound is critical for solvent selection. In the

solid state and polar solvents, the 2-quinolone (lactam) form often predominates over the 2-

hydroxy (lactim) form. This intermolecular hydrogen bonding network contributes to its high

melting point (>330°C) and low solubility.

Chemical Formula: C

H

ClNO

MW: 223.61 g/mol

Melting Point: 330–332°C (decomposition)[1]

pKa: ~3.5 (carboxylic acid), ~10 (phenolic/lactam OH)

Solubility Matrix
Solvent Temperature Solubility Status Application

Water 25°C
Insoluble (< 0.1

mg/mL)
Anti-solvent / Wash

Ethanol/Methanol 25°C Very Slightly Soluble
Not recommended for

primary Rx

Glacial Acetic Acid 118°C (Reflux) High

Primary

Recrystallization

Solvent

DMF / DMSO 25°C Moderate to High
Alternative Solvent

(requires anti-solvent)

aq.[2] NaOH (2M) 25°C Soluble (as Dianion) Acid-Base Extraction

aq. HCl (2M) 25°C Insoluble Precipitation
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Protocol 1: Crude Isolation (Acid-Base
Fractionation)
Objective: To isolate the target acid from the crude reaction mixture (typically a Pfitzinger or

Isatin-Malonate condensation) and remove unreacted neutral precursors.

Reagents
Crude 8-Chloro-2-hydroxyquinoline-4-carboxylic acid[1]

Sodium Hydroxide (NaOH), 2N solution

Hydrochloric Acid (HCl), 6N solution

Activated Charcoal (optional, for decolorization)

Step-by-Step Methodology
Dissolution: Suspend the crude solid in 2N NaOH (10 mL per gram of solid). Stir at 50°C for

30 minutes.

Mechanism:[3][1][4][5][6][7][8] The target molecule has two acidic protons (-COOH and -

OH/-NH). High pH converts it to the soluble disodium salt. Neutral impurities (e.g.,

unreacted isatin derivatives) remain insoluble.

Filtration: Filter the warm alkaline solution through a Celite pad or sintered glass funnel to

remove insoluble tars and mechanical impurities.

Decolorization (Optional): If the filtrate is dark brown/black, treat with activated charcoal (5%

w/w) at 50°C for 15 minutes, then filter again.

Precipitation: Cool the filtrate to 20°C. Slowly add 6N HCl dropwise with vigorous stirring until

pH reaches 1–2.

Observation: A thick, off-white to pale yellow precipitate will form immediately.

Digestion: Heat the slurry to 80°C for 30 minutes (Ostwald ripening). This transforms fine,

amorphous particles into filterable aggregates.
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Isolation: Cool to room temperature. Filter the solid under vacuum. Wash the cake with water

(3x) until the filtrate is neutral (pH 7).

Drying: Dry in a vacuum oven at 100°C for 12 hours.

Protocol 2: High-Purity Recrystallization (Glacial
Acetic Acid)
Objective: To obtain >99% pure crystals suitable for X-ray diffraction or biological assays. This

method utilizes the high temperature coefficient of solubility in acetic acid.

Reagents
Crude 8-Chloro-2-hydroxyquinoline-4-carboxylic acid (from Protocol 1)

Glacial Acetic Acid (ACS Grade)

Step-by-Step Methodology
Slurry Preparation: Place the dried crude solid in a round-bottom flask equipped with a reflux

condenser and magnetic stir bar.

Solvent Addition: Add Glacial Acetic Acid (approx. 15–20 mL per gram of solid).

Note: Do not add a large excess. The goal is to achieve saturation at boiling point.

Reflux: Heat the mixture to reflux (118°C). The solid should dissolve completely to form a

clear, yellow/amber solution.

Troubleshooting: If undissolved solids persist after 15 minutes of reflux, add more acetic

acid in 2 mL increments. If particles remain that look like "grit" (inorganic salts), filter the

hot solution through a pre-heated glass funnel.

Controlled Cooling (Nucleation):

Remove the heat source. Allow the flask to cool slowly to room temperature on a cork ring

(approx. rate: 1–2°C/min).[8]
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Causality: Rapid cooling (e.g., ice bath) precipitates amorphous material or metastable

polymorphs. Slow cooling promotes the growth of dense, stable crystalline needles or

prisms.

Final Crystallization: Once at room temperature, cool the flask in an ice bath (0–5°C) for 1

hour to maximize yield.

Filtration: Filter the crystals.

Washing: Wash the filter cake with cold Glacial Acetic Acid (1x) followed by copious water (to

remove acetic acid) or cold acetone (to facilitate drying).

Drying: Dry under vacuum at 100–120°C. Note: Acetic acid solvates can be persistent;

ensure thorough drying.

Process Visualization (Workflow)
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Figure 1: Purification workflow from crude reaction mixture to analytical grade crystals.
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Analytical Validation & Quality Control
Parameter Specification Method

Appearance
White to pale yellow

needles/powder
Visual Inspection

Melting Point 330–332°C (with decomp) Capillary Method (uncorrected)

Assay (HPLC) > 99.0%
C18 Column, MeOH:H2O

(0.1% TFA) gradient

Residual Solvent < 5000 ppm (Acetic Acid) GC-Headspace

Crystal Habit Needles or Prisms Microscopy

Troubleshooting Table:

Problem: Low Yield.

Cause: Too much solvent used during reflux.

Fix: Concentrate the mother liquor by 50% and re-cool.

Problem: Product is colored (Pink/Brown).

Cause: Oxidation products of isatin.[1]

Fix: Repeat Protocol 1 (Acid/Base) with activated charcoal before recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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